Cas no 2370-61-8 (DL-O-Tyrosine)

DL-O-Tyrosine structure
DL-O-Tyrosine structure
Product Name:DL-O-Tyrosine
CAS No:2370-61-8
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD00021725
CID:84259
PubChem ID:87576630
Update Time:2025-08-05

DL-O-Tyrosine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(2-hydroxyphenyl)propanoic acid
    • 3-(2-Hydroxyphenyl)-DL-alanine~H-DL-Phe(2-OH)-OH
    • Tyrosine
    • DL-o-Tyrosine
    • 2-Amino-3-(2-Hydroxyphenyl)Propionic Acid
    • DL-Phe(2-OH)-OH
    • <small>DL<
    • 2,5-Diaminopentanoic acid
    • L-2,5-Diaminopentanoic acid
    • (±)-2-Amino-3-(2-hydroxyphenyl)propionic acid
    • 3-(2-Hydroxyphenyl)-DL-alanine
    • 2-Hydroxy-DL-phenylalanine
    • DL-2-Tyrosine
    • DL-2-Hydroxyphenylalanine
    • NSC 72345
    • Ortho-tyrosine
    • o-DL-Tyrosine
    • o-Tyrosine
    • Z1065645436
    • SCHEMBL13537519
    • 2-Hydroxyphenylalanine #
    • 5-Nitro-2-(3-methylpiperidin-1-yl)benzoicacid
    • NSC72345
    • (+/-)-o-Tyrosine
    • DL-3-(2-HYDROXYPHENYL)ALANINE
    • RT7V2WZN17
    • L-2-HYDROXYPHENYLALANINE
    • D,L-o-Tyrosine
    • NSC 72345; Ortho-tyrosine; o-DL-Tyrosine; o-Tyrosine
    • CHEBI:89461
    • 2370-61-8
    • N12180
    • SCHEMBL1249620
    • AB01309
    • AB21388
    • T-9035
    • NSC-72345
    • UNII-RT7V2WZN17
    • EN300-157704
    • 2-Tyrosine
    • MFCD00021725
    • DL-3-(o-Hydroxyphenyl)alanine
    • T0786
    • CHEBI:91038
    • DTXSID90946504
    • TYROSINE, O-
    • FT-0675713
    • DL-o-Tyrosine, >=96.0% (NT)
    • HY-107848
    • o-Tyrosine, DL-
    • A816856
    • NCIOpen2_000342
    • 2-amino-3-(2-hydroxyphenyl)propanoicacid
    • 2-Hydroxyphenylalanine
    • A837023
    • DL-Phenylalanine, 2-hydroxy-
    • S446106
    • 3-(o-hydroxyphenyl)DL-Alanine
    • EINECS 219-134-8
    • Phenylalanine, 2-hydroxy-
    • FT-0675712
    • DL-ortho-tyrosine
    • (+-)-o-Tyrosine
    • AB09421
    • 2-azanyl-3-(2-hydroxyphenyl)propanoic acid
    • FT-0625498
    • Alanine, 3-(o-hydroxyphenyl)-, DL
    • BS-16226
    • DL- O-tyrosine
    • Q27163035
    • AKOS009157280
    • CHEMBL107813
    • Oxyphenylalanin
    • CS-0030729
    • LS-158253
    • 709-16-0
    • AM83353
    • 2-hydroxy-Phenylalanine
    • NS00014636
    • 7423-92-9
    • 2-Hydroxy-3-phenyl-L-alanine
    • DB-021204
    • DL-O-Tyrosine
    • MDL： MFCD00021725
    • Inchi： 1S/C9H11NO3/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7,11H,5,10H2,(H,12,13)
    • InChI Key： WRFPVMFCRNYQNR-UHFFFAOYSA-N
    • SMILES： OC1C=CC=CC=1CC(C(=O)O)N
    • BRN： 2805789

Computed Properties

  • Exact Mass: 181.07400
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.8
  • Topological Polar Surface Area: 83.6A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.333
  • Melting Point: ~260 °C (dec.)
  • Boiling Point: 369 ºC
  • Flash Point: 177 ºC
  • Water Partition Coefficient: Soluble in water, and DMSO (Heated).
  • PSA: 83.55000
  • LogP: 1.04690
  • Solubility: Not determined

DL-O-Tyrosine Security Information

DL-O-Tyrosine Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-O-Tyrosine Pricemore >>

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DL-O-Tyrosine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2370-61-8)DL-O-Tyrosine
Order Number:LE16522
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2370-61-8)DL-O-Tyrosine
LE16522
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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